Cas no 6164-62-1 (9-Azabicyclo[3.3.1]nonan-3-one,9-methyl-, hydrochloride (1:1))

• Product Name: 9-Azabicyclo[3.3.1]nonan-3-one,9-methyl-, hydrochloride (1:1)
• CAS No: 6164-62-1
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• CID: 516802
• PubChem ID: 6419951
• Update Time: 2025-04-19

9-Azabicyclo[3.3.1]nonan-3-one,9-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[3.3.1]nonan-3-one,9-methyl-, hydrochloride (1:1)
• PSEUDOPELLETIERINE HYDROCHLORIDE
• 9-METHYL-3-GRANATANONE HCL
• 9-Methyl-9-aza-bicyclo[3.3.1]nonan-3-on,Hydrochlorid
• 9-methyl-9-aza-bicyclo[3.3.1]nonan-3-one hydrochloride
• PSEUDOLARIC ACID B(SH)
• pseudopelletierin hydrochloride
• PseudopelletierineHCl
• PSEUDOPUNICINE HCL
• Pseudopelletierine hydrochloride [MI]
• 9-Methyl-9-azabicyclo(3.3.1)nonan-3-one hydrochloride
• DTXSID90423562
• 6164-62-1
• 123793-33-9
• (1R,5S)-9-methyl-9-azabicyclo[3.3.1]nonan-3-one hydrochloride
• 9-Azabicyclo(3.3.1)nonan-3-one, 9-methyl-, hydrochloride (1:1)
• Prestwick_421
• DTXCID50374400
• Q27265383
• 6RL4P3P2Z4
• NSC-62515
• UNII-6RL4P3P2Z4

• Inchi： 1S/C9H15NO.ClH/c1-10-7-3-2-4-8(10)6-9(11)5-7;/h7-8H,2-6H2,1H3;1H/t7-,8+;
• InChI Key： CVGRGXQEVKWHHS-KVZVIFLMSA-N
• SMILES： Cl.O=C1C[C@H]2CCC[C@@H](C1)N2C

Computed Properties

• Exact Mass: 189.09200
• Monoisotopic Mass: 189.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 1.94210

9-Azabicyclo[3.3.1]nonan-3-one,9-methyl-, hydrochloride (1:1) Security Information

• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols